Cas no 69390-10-9 (Thiazole, 2-(butylthio)-4-phenyl-)
69390-10-9 structure
Product Name:Thiazole, 2-(butylthio)-4-phenyl-
CAS No:69390-10-9
MF:C13H15NS2
MW:249.394900560379
CID:2677171
Update Time:2023-08-06
Thiazole, 2-(butylthio)-4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-(Butylthio)-4-phenylthiazole
- Thiazole, 2-(butylthio)-4-phenyl-
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- Inchi: 1S/C13H15NS2/c1-2-3-9-15-13-14-12(10-16-13)11-7-5-4-6-8-11/h4-8,10H,2-3,9H2,1H3
- InChI Key: VOPDIGLDSQBNDN-UHFFFAOYSA-N
- SMILES: S(C1=NC(=CS1)C1C=CC=CC=1)CCCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 192
- Topological Polar Surface Area: 66.4
Thiazole, 2-(butylthio)-4-phenyl- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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